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Compound of Interest

Compound Name: NSC363998 free base

Cat. No.: B13912615

For Immediate Implementation: Essential Safety and Handling Protocols for NSC363998 Free
Base

Researchers and drug development professionals are advised to adhere to stringent safety
protocols when handling NSC363998, also known as Scilliroside. This potent cardiac glycoside,
historically used as a rodenticide, presents significant acute toxicity hazards.[1][2] This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to ensure the well-being of laboratory personnel and the integrity of research
outcomes.

Hazard Identification and Quantitative Data

NSC363998 (Scilliroside) is classified as acutely toxic and is fatal if swallowed.[1] Exposure
can lead to a bitter taste, nausea, vomiting, abdominal pain, and blurred vision.[3] At higher
concentrations, it can cause severe cardiac arrhythmias, convulsions, and potentially death.[3]
The primary mechanism of toxicity is the inhibition of the Na+/K+-ATPase pump.[4]
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Property Value Reference
Chemical Name Scilliroside [2]
Synonyms NSC-7523, Silmurin [1]

CAS Number 507-60-8 [4]
Molecular Formula C32H44012 [1114]
Molecular Weight 620.7 g/mol [1][4]

GHS Hazard Statement H300: Fatal if swallowed [1]

LDso (Oral, Mice) 0.44 mg/kg [4]

50 p g/rat (sublethal dose

LDso (Oral, Rat) caused changes in cardiac [1]
physiology)
Appearance Solid [1]

Slightly soluble in water; freely
Solubility soluble in methanol, ethanol, [4]

and glacial acetic acid.[4]

Personal Protective Equipment (PPE)

Due to the high toxicity of NSC363998, a comprehensive PPE strategy is mandatory to prevent
any potential exposure.

e Hand Protection: Double gloving with nitrile gloves is required. Ensure gloves are regularly
inspected for any signs of damage.

o Eye Protection: Chemical safety goggles and a face shield must be worn to protect against
splashes.[3]

o Respiratory Protection: A NIOSH-approved respirator is necessary, especially when handling
the powder form or when there is a risk of aerosol generation.[3]
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o Body Protection: A disposable, fluid-resistant gown or lab coat should be worn to protect the

skin and clothing.

Safe Handling and Operational Workflow

Adherence to a strict, step-by-step workflow is critical for minimizing the risk of exposure during
the handling of NSC363998.
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Workflow for Safe Handling of NSC363998

Preparation

Designate a controlled handling area

Y

Assemble and inspect all required PPE

Y

Review Safety Data Sheet (SDS)

Y

Prepare spill kit

Handling

Don full PPE

Y

Weigh compound in a chemical fume hood

Y

Dissolve in appropriate solvent

Y

Perform experiment

Post-Handling & Disposal

Decontaminate work surfaces

Y

Dispose of all waste as hazardous

Y

Doff PPE in designated area

Y

Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-nsc363998-free-base]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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